Zinc 8-quinolinolate

• IUPAC Name: zinc;quinolin-8-olate
• InChI: InChI=1S/2C9H7NO.Zn/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*1-6,11H;/q;;+2/p-2
• InChI Key: HTPBWAPZAJWXKY-UHFFFAOYSA-L
• Canonical SMILES: C1=CC2=C(C(=C1)[O-])N=CC=C2.C1=CC2=C(C(=C1)[O-])N=CC=C2.[Zn+2]
• Molecular Formula: C18H12N2O2Zn
• DSSTOX Substance ID: DTXSID6065686
• Molecular Weight: 353.7 g/mol
• CAS RN: 13978-85-3

Description

Synthesis Analysis

Zinc 8-quinolinolate can be synthesized through several methods, including ultrasonication solid-state chemical reactions. In a study by Li (2006), nanocrystalline Zn(Oxin)_2·2H_2O was synthesized under near ambient temperature and ultrasonication by a solid-state chemical reaction. The synthesis process was shown to produce a material with relatively uniform particle size distribution and ball-like particle morphology. The crystallite product was characterized to have an average size of about 30 nm, with synthesis conditions significantly affecting the morphology, particle size, and distribution of the final products (Li, 2006).

Molecular Structure Analysis

The molecular structure of this compound complexes has been extensively studied. In a study by Ma and Wang (2011), zinc and aluminum complexes supported by quinoline-based N,N,N-chelate ligands were synthesized and characterized. The study provided detailed insights into the coordination chemistry of this compound, showcasing how these complexes can be used in catalysis, particularly in the ring-opening polymerization of ε-caprolactone and rac-lactide (Ma & Wang, 2011).

Chemical Reactions and Properties

The chemical reactions and properties of this compound include its ability to form complexes with various ligands. For instance, Buchtík et al. (2014) prepared a zinc(II) complex with 2-phenyl-3-hydroxy-4(1H)-quinolinone and characterized its spectral properties and in vitro cytotoxicity, highlighting the complex's relatively high integral fluorescence intensity compared to standard quinine sulfate (Buchtík, Němec, & Trávníček, 2014).

Physical Properties Analysis

The physical properties of this compound, such as thermal stability and electroluminescent (EL) properties, have been investigated. Jang et al. (2001) synthesized novel thermally stable aluminium and zinc complexes with 8-quinolinolate derivatives and investigated their EL properties, demonstrating their potential use in organic electroluminescent devices (Jang, Do, Kim, Zyung, & Do, 2001).

Chemical Properties Analysis

Chemical properties of this compound include its interaction with various chemical agents and its role in catalysis. Bolotin et al. (2019) discussed a zinc(II) 8-(dihydroimidazolyl)quinoline complex's catalytic application in the synthesis of poly(L,L-lactide), showcasing the complex's biocompatibility and efficiency as a catalyst for ring-opening polymerization (ROP) processes (Bolotin, Korzhikov-Vlakh, Sinitsyna, Yunusova, Suslonov, Shetnev, Osipyan, Krasavin, & Kukushkin, 2019).

Scientific Research Applications

• Molecular Structure Analysis : The molecular structure of anhydrous zinc 8-quinolinolate was determined through X-ray diffraction. This complex forms triclinic crystals and is centrosymmetric and tetrameric. The study provides insights into its structural properties, which are essential for various applications (Kai, Morita, Yasuoka, & Kasai, 1985).

• Solid-State Reaction Studies : Research on the solid-state reaction between zinc hydroxide and 8-quinolinol showed the product to be Zn(OH)2(8-HQ)2. This study is significant for understanding the reaction kinetics and product characterization in this compound formation (Dubey & Tiwari, 1992).

• Biological Fluid Analysis : this compound complexes have been utilized for the fluorometric determination of zinc in biological fluids, demonstrating their application in biochemical analysis (Mahanand & Houck, 1968).

• Inhibition of Metalloproteases : Quinolinol derivatives, including this compound, were found to be effective inhibitors of botulinum neurotoxin serotype A (BoNT/A), a zinc protease. This research aids in the development of inhibitors for metalloproteases (Lai et al., 2009).

• Antifungal Applications : Studies have demonstrated the synergistic antifungal action of 8-quinolinol and its bischelates with copper(II) and zinc(II), indicating its potential use in antifungal therapies (Gershon, Clarke, & Gershon, 1989).

• Kinetic Studies of Complexation : The kinetics of complexation of zinc(II) with 8-quinolinol were studied using a two-phase sheath flow/laser-induced fluorescence microscopy, providing insights into the reaction mechanisms and rates (Tokimoto, Tsukahara, & Watarai, 2003).

• Solvent Extraction Research : The effects of temperature on solvent extraction of zinc complexes with 8-quinolinol into various solvents have been explored, contributing to the understanding of extraction processes in industrial and research settings (Nakayama et al., 1989).

• Corrosion Inhibition : this compound has been studied for its effects on corrosion inhibition of zinc in saline solutions, demonstrating its potential in protective coatings and materials science (Aramaki, 2001).

• Fluorescence Properties : The fluorescence of zinc 8-quinolinolates has been examined as a function of solvent and substituents, which is significant for applications in spectroscopy and analytical chemistry (Popovych & Rogers, 1960).

• Photolysis Studies : Research on the photolysis of Zn(8-quinolinolate)2(H2O)2 in non-aqueous solutions has provided insights into photoactivation and hydrolysis processes, which are relevant in photochemistry and environmental studies (Vogler, 2014).

Mechanism of Action

Target of Action

• Zinc 8-quinolinolate primarily targets zinc homeostasis in the body. It plays a crucial role in maintaining intracellular and intra-organellar zinc ion (Zn²⁺) balance .

Mode of Action

• This compound interacts with zinc transporters, which facilitate the uptake and release of Zn²⁺ across biological membranes. These transporters maintain zinc homeostasis within cells and organelles .

Biochemical Pathways

• This compound impacts several pathways:
  • Neurological Disorders : Imbalances in brain zinc are associated with traumatic brain injury, stroke, and seizures. Understanding zinc homeostasis is crucial for preventing and treating these conditions .

Result of Action

• Cellular Effects : Adequate zinc levels are essential for cell growth, immune function, and wound healing. Zinc deficiency leads to stunted growth and impaired wound healing .

Safety and Hazards

Zinc 8-quinolinolate is classified as an irritant. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. In case of contact with eyes, it is advised to rinse immediately with plenty of water and seek medical advice.

Future Directions

While there isn’t specific information available on the future directions of Zinc 8-quinolinolate, zinc as an essential element has been recognized for its importance in human health. There is a need for expanded research in directions that have become increasingly well demarcated and impelling as a result of recent progress.

Synthesis routes and methods I

Procedure details

Zinc acetate dihydrate (1.0 g) was dissolved in 75 ml. of hot methanol and 1.4 g of 8-hydroxyquinoline was added to the homogeneous solution. A yellow precipitate formed after a few minutes and the solution was stirred at reflux for 3 hours. The solution was allowed to cool and the precipitate was isolated by filtration and washed with methanol and petroleum ether. After air drying, 1.44 g of bis(8-hydroxyquinolinato)zinc was obtained as a bright yellow solid.

Synthesis routes and methods II

Procedure details

A cooling tube and a stirrer were set in a 100 ml eggplant flask. 2.8 g (11 mmol) of zinc acetylacetonate (made by Tokyo Chemical Industry Co., Ltd.), 50 mL of dimethylformamide, and 3.19 g (22 mmol) of 8-quinolinol were placed in the flask to obtain a dimethylformamide dispersion liquid of bis(8-hydroxyquinolinato)zinc(II) (Znq2). The dispersion liquid was dropped into 1000 ml of water little by little. The deposited solid was filtered, and recovered. The recovered solid was washed with a small amount of methanol, and dried to obtain 2.5 g of a powder of Znq2 (yield of 64%).

Q & A

Q1: What is the molecular structure of Zinc 8-quinolinolate and how does this influence its properties?

A1: this compound can exist in both anhydrous and hydrated forms. The anhydrous form, [Zn(C9H6NO)2]4, exhibits a unique tetrameric structure. [] In this structure, four [Zn(C9H6NO)2] units are linked together by oxygen atoms from the 8-quinolinolate ligands, forming a complex with two distinct zinc coordination environments: hexa- and penta-coordination. [] This intricate structure, determined through X-ray diffraction studies, is likely to influence the compound's stability, solubility, and potential applications.

Q2: What are the current methods for synthesizing nanocrystalline this compound?

A2: Recent research highlights two primary methods for synthesizing nanocrystalline this compound:

• Solid-state chemical reaction: This method allows for the production of nanocrystalline this compound at near ambient temperatures. [] This approach offers a potentially more sustainable and energy-efficient alternative to traditional synthesis routes.
• Ultrasonication-assisted solid-state chemical reaction: This method utilizes ultrasound to facilitate the synthesis process. [, ] While further research is needed to fully elucidate the benefits of this method, it may offer advantages in terms of reaction rate and particle size control.

Q3: How is nanocrystalline this compound characterized?

A3: Characterizing the size, morphology, and purity of nanocrystalline this compound is crucial for understanding its properties and potential applications. Researchers employ techniques such as:

• Powder X-ray diffraction (XRD): This technique identifies the crystalline phases present in the sample and provides information about crystallite size. []
• Transmission electron microscopy (TEM): TEM offers direct visualization of the nanoparticles, allowing for the determination of particle size, shape, and distribution. []